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Compound of Interest

Compound Name: 2,5-Dichlorobenzaldehyde

Cat. No.: B1346813

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability, key
chemical properties, and important synthetic applications of 2,5-Dichlorobenzaldehyde. The
information is intended to assist researchers and professionals in sourcing this key chemical
intermediate and utilizing it effectively in drug development and other advanced scientific

applications.

Commercial Availability and Suppliers

2,5-Dichlorobenzaldehyde is readily available from a variety of chemical suppliers, ranging
from large multinational corporations to more specialized chemical synthesis companies. The
compound is typically offered in various purities and quantities, catering to both small-scale
research and development needs as well as bulk manufacturing requirements. Below is a
summary of offerings from prominent suppliers.

Table 1: Supplier and Pricing Overview for 2,5-
Dichlorobenzaldehyde
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Product

Available

Supplier Purit Price (USD
H Number J Quantities ( )
Sigma-Aldrich $73.10 -
523917 96% 59
(Merck) $101.00[1]
Thermo Fisher
Scientific (Alfa A13525.06 98% 50,25¢ $88.65 (50)[2]
Aesar)
$18.53 (59),
$32.95 (259),
Chem-Impex 59, 25g, 100 g,
_ 0702 > 99% (GC) $101.95 (100g),
International 250 g, 1 kg
$221.63 (2509),
$817.82 (1kg)[3]
DC Fine ) Request a
) 104760 Superior Custom
Chemicals quote[4]
Clearsynth Labs .
Lid CS-M-57797 N/A Custom Inquiry[5]
Saisri Hetero )
N/A N/A Custom Inquiry[5]

Cyclics (SSH)

Note: Prices are subject to change and may vary based on institutional contracts and current

promotions. It is advisable to consult the suppliers' websites for the most up-to-date pricing and

availability.

Physicochemical Properties

A summary of the key physicochemical properties of 2,5-Dichlorobenzaldehyde is provided

below.

Table 2: Physicochemical Data for 2,5-

Dichlorobenzaldehyde
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Property Value Reference
CAS Number 6361-23-5 [1][3]
Molecular Formula C7H4CI20 [3]
Molecular Weight 175.01 g/mol [11[3]
White to off-white or yellow
Appearance ] ) [3]
crystalline powder/solid
Melting Point 54-57 °C [1]
Flash Point 110 °C (230 °F) - closed cup [1]
) Typically available in 96%,
Purity [1112][3]
98%, and =99% grades
- Soluble in various organic
Solubility
solvents.
Store in a dry, cool, and well-
ventilated place. Keep
Storage container tightly closed. Some

suppliers recommend storage
at 0-8°C.[3][6]

Key Synthetic Applications and Experimental

Protocols

2,5-Dichlorobenzaldehyde is a versatile intermediate in organic synthesis, particularly valued

in the pharmaceutical and agrochemical industries. Its two chlorine substituents and aldehyde

functional group provide multiple reaction sites for building complex molecular architectures.

Synthesis of 2,5-Dichlorobenzaldehyde

A common laboratory-scale synthesis involves the oxidation of 2,5-dichlorobenzyl alcohol.

e Reaction Setup: To a round-bottom flask, add 2,5-dichlorobenzyl alcohol (1 mmol), water (1

mL), and CoFe204 magnetic nanoparticles (11.8 mg, 5 mol%).
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Initiation: Stir the reaction mixture for 2 minutes.
Oxidant Addition: Add Oxone® (0.6 mmol) in three portions.

Reaction: Stir the mixture at room temperature. Monitor the reaction progress using thin-
layer chromatography (TLC) with an ethyl acetate-cyclohexane (2:10, v/v) mobile phase.

Workup: Upon completion, extract the product with dichloromethane.

Purification: Remove the solvent under reduced pressure. Purify the crude product using
silica gel column chromatography to obtain pure 2,5-Dichlorobenzaldehyde.
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Synthesis Workflow
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Synthesis and Purification Workflow

Suzuki-Miyaura Cross-Coupling Reactions
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The chlorine atoms on the aromatic ring of 2,5-Dichlorobenzaldehyde can participate in
palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, to form
carbon-carbon bonds. This is a cornerstone reaction in modern drug discovery for constructing
biaryl scaffolds.

This protocol is a robust starting point for the Suzuki coupling of a dichlorinated benzaldehyde
with a generic arylboronic acid.

o Reaction Setup: In a flame-dried Schlenk flask, combine the dichlorobenzaldehyde (1.0
mmol, 1.0 equiv), the desired arylboronic acid (1.2 mmol, 1.2 equiv), Palladium(ll) Acetate
[Pd(OAC)2] (0.02 mmol, 2 mol%), SPhos (0.04 mmol, 4 mol%), and finely powdered
potassium phosphate (KsPOa4) (2.5 mmol, 2.5 equiv).

 Inert Atmosphere: Seal the flask with a septum, and evacuate and backfill with argon three
times.

» Solvent Addition: Add anhydrous 1,4-dioxane (4 mL) and deionized water (1 mL) via syringe.
The solvents should be previously degassed by sparging with argon for 30 minutes.

e Reaction: Place the flask in a preheated oil bath at 100°C and stir vigorously for 12-24 hours.
e Monitoring: Monitor the reaction progress by TLC or GC-MS.

o Workup: After completion, cool the mixture to room temperature. Dilute with ethyl acetate (20
mL) and water (10 mL).

o Extraction: Separate the layers and extract the aqueous layer with ethyl acetate (2 x 15 mL).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure.

 Purification: Purify the crude product by flash column chromatography on silica gel.

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/product/b1346813?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346813?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Suzuki Coupling Workflow
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Suzuki Coupling Experimental Workflow

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b1346813?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346813?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Schiff Base Formation

The aldehyde group of 2,5-Dichlorobenzaldehyde readily undergoes condensation reactions
with primary amines to form Schiff bases (imines). These compounds are important ligands in
coordination chemistry and have applications as intermediates in the synthesis of various
pharmaceuticals.

Dissolution: Dissolve 2,5-Dichlorobenzaldehyde (2 mmol) in approximately 20 mL of
absolute ethanol in a round-bottom flask equipped with a magnetic stir bar.

o Amine Addition: In a separate beaker, dissolve the primary amine (e.g., ethylenediamine, 1
mmol) in 15 mL of absolute ethanol.

e Reaction Initiation: Slowly add the amine solution to the stirred aldehyde solution. A few
drops of glacial acetic acid can be added as a catalyst.

e Reaction: Reflux the reaction mixture for approximately 2 hours, or stir at room temperature,
monitoring the reaction by TLC.

 [solation: Upon completion, cool the reaction mixture to room temperature, and then further
cool in an ice bath to induce crystallization.

 Purification: Collect the resulting crystals by vacuum filtration, wash with a small amount of
cold ethanol, and air dry.

Safety and Handling

2,5-Dichlorobenzaldehyde is a hazardous chemical and should be handled with appropriate
safety precautions.

Table 3: GHS Hazard Information
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Hazard Class Code Description

Skin Corrosion/Irritation H315 Causes skin irritation.[1]

. L Causes serious eye irritation.
Serious Eye Damage/Irritation H319

[1]
Specific target organ toxicity — H335 May cause respiratory
single exposure irritation.[1]

This is not an exhaustive list of hazards. Always consult the full Safety Data Sheet (SDS) from
the supplier before use.

Handling and Storage:

o Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood.

[6]

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection (safety glasses or goggles).[1][6] A NIOSH/MSHA or European Standard EN 149
approved respirator should be used if dust is generated and exposure limits are exceeded.[6]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[6] It is
incompatible with strong oxidizing agents, strong bases, and strong reducing agents.[6]

First Aid Measures:

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[7][8]

o Skin Contact: Immediately wash skin with soap and plenty of water for at least 15 minutes
while removing contaminated clothing and shoes. Seek immediate medical attention.[6][8]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[6][8]

» Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and seek immediate medical attention.[6][8]
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This guide is intended for informational purposes only and should not be used as a substitute
for a comprehensive risk assessment and adherence to all applicable safety regulations.
Always refer to the supplier's Safety Data Sheet (SDS) for complete and detailed safety
information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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